Cas no 859189-11-0 (4-Chloro-3-(3-chloropropyl)toluene)

• Product Name: 4-Chloro-3-(3-chloropropyl)toluene
• CAS No: 859189-11-0
• MF: C₁₀H₁₂Cl₂
• MW: 203.108281135559
• CID: 5002643
• Update Time: 2023-08-25

4-Chloro-3-(3-chloropropyl)toluene Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(3-chloropropyl)toluene

• Inchi： 1S/C10H12Cl2/c1-8-4-5-10(12)9(7-8)3-2-6-11/h4-5,7H,2-3,6H2,1H3
• InChI Key： MXPKUDFTWZJVJF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C=C1CCCCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 125
• XLogP3: 4.1
• Topological Polar Surface Area: 0